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Compound of Interest

Compound Name: 2-Bromoheptafluoronaphthalene
CAS No.: 27041-17-4
Cat. No.: B1279436
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromoheptafluoronaphthalene (CAS
No. 27041-17-4), a halogenated aromatic compound with significant potential in materials
science and as a synthetic intermediate. This document collates available data on its chemical
and physical properties, synthesis, and applications, with a focus on presenting quantitative
data in a structured format and detailing experimental procedures where available.

Chemical and Physical Properties

2-Bromoheptafluoronaphthalene is a solid, perfluorinated naphthalene derivative. The
presence of seven fluorine atoms and one bromine atom imparts unique electronic properties
and thermal stability to the molecule.

Table 1: Physical and Chemical Properties of 2-Bromoheptafluoronaphthalene
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Property Value Reference(s)
CAS Number 27041-17-4 [112][3114]
2-bromo-1,3,4,5,6,7,8-
IUPAC Name [11[3]
heptafluoronaphthalene
Molecular Formula C10BrF [3]
Molecular Weight 333.00 g/mol [3]
Physical Form Solid [1]
Melting Point 69-71 °C [1]
Boiling Point 283.6 °C at 760 mmHg
Density 1.968 g/cm3
Flash Point 125.3°C
Poor in water; Soluble in
Solubility )
organic solvents.
Typically available at 85% or
Purity .yp Y ) [1]
higher purity.
Storage Temperature Ambient [1]

Synthesis and Experimental Protocols

The synthesis of 2-Bromoheptafluoronaphthalene has been described via the bromination of
a heptafluoronaphthalene intermediate derived from octafluoronaphthalene.

Synthesis from Octafluoronaphthalene

A patented method outlines a two-step synthesis starting from octafluoronaphthalene.[5]
Step 1: Formation of the Grignard-like Intermediate

An intermediate product is formed by reacting octafluoronaphthalene with a Grignard-like
reagent in an organic solvent. The patent suggests this reaction is efficient, with a high
conversion rate under mild conditions.[5]
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Step 2: Bromination

The intermediate from Step 1 is then subjected to bromination to yield 2-
Bromoheptafluoronaphthalene.[5]

Experimental Protocol (Based on Patent CN117964457A):[5]
o Catalyst: 0.8 mol% Iron(lll) acetylacetonate (relative to the starting octafluoronaphthalene).
e Brominating Agent: Liquid bromine (1 equivalent).

e Solvent: An unspecified organic solvent is used to prepare a solution of the intermediate from
Step 1.

e Procedure:
o To a reaction vessel, add the catalyst.

o Slowly add the solution of the intermediate product to the reaction vessel with thorough
stirring and mixing.

o Slowly add the liquid bromine to the mixture.
o The reaction is carried out at room temperature (25 °C) for 2 hours.
o Work-up:
o After the reaction is complete, a large amount of water is added to precipitate the product.

o The resulting solid is collected by filtration to obtain colorless crystals of 2-
Bromoheptafluoronaphthalene.

e Yield and Purity: The reported yield is 82% with a purity of 98%.[5]

Click to download full resolution via product page

Caption: Role of 2-Bromoheptafluoronaphthalene in OFETs and OLEDSs.
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Biological Activity and Toxicological Profile

The biological activity and toxicological profile of 2-Bromoheptafluoronaphthalene have not
been thoroughly investigated. The available Safety Data Sheet (SDS) provides general hazard
information.

Table 2: Hazard Identification

Hazard Precautionary . .
Signal Word Pictogram Reference(s)

Statement(s) Statement(s)

P280: Wear

protective

_ GHSO07
H315: Causes gloves/protective ) )
o ) Warning (Exclamation [1]
skin irritation. clothing/eye
] mark)
protection/face
protection.

H319: Causes
serious eye [1]

irritation.

H335: May
cause respiratory  [1]

irritation.

Harmful by
inhalation, in
[6]

contact with skin,

and if swallowed.

Comparative Insights from Related Compounds

While specific data on 2-Bromoheptafluoronaphthalene is lacking, studies on other
polyfluorinated and brominated aromatic compounds may offer some preliminary insights into
potential biological activities and toxicological concerns.

o Polyfluorinated Compounds (PFCs): Some PFCs have been shown to persist in the
environment and bioaccumulate. [7]Toxicological studies on various PFCs have indicated
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potential effects on the liver, developmental toxicity, and endocrine disruption. [7]In vitro
screening of some per- and polyfluorinated substances has shown interference with the
thyroid hormone system. [8]* Brominated Aromatic Compounds: Certain brominated flame
retardants, which are structurally distinct but also contain brominated aromatic rings, have
been associated with adverse health effects, including endocrine disruption and
neurotoxicity. [9][10]* Naphthalene Derivatives: The biological activities of naphthalene
derivatives are diverse. Some have shown potential as anticancer agents, while others
exhibit toxicity mediated by their reactive metabolites. [11]The metabolism of naphthalene
itself can lead to immunosuppressive effects in vitro. [11]

Potential Interaction with Signaling Pathways

Given the chemical structure, it is plausible that 2-Bromoheptafluoronaphthalene or its
metabolites could interact with key cellular signaling pathways, such as the Nrf2 and NF-kB
pathways, which are often modulated by xenobiotics and play crucial roles in cellular stress
responses, inflammation, and carcinogenesis. [12][13][14][15]However, no direct experimental
evidence for this has been found for 2-Bromoheptafluoronaphthalene.

Hypothesized Interaction with Cellular Signaling Pathways
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Potential Cellular Interactions (Hypothetical)
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Caption: Hypothetical modulation of Nrf2 and NF-kB pathways.

Conclusion

2-Bromoheptafluoronaphthalene is a specialty chemical with demonstrated utility in the
synthesis of materials for organic electronics. Its physical and chemical properties are well-
characterized, and a viable synthetic route has been established. However, a significant
knowledge gap exists regarding its biological activity and toxicological profile. For researchers
in drug development, while the naphthalene core is present in some pharmaceuticals, the
extensive fluorination and presence of bromine in this specific compound necessitate dedicated
studies to ascertain its safety and potential therapeutic relevance. Future research should
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focus on detailed toxicological evaluations and screening for biological activity to fully

understand the potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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